Cas no 1448064-19-4 (1-cyclopropanecarbonyl-3-(4-fluorobenzenesulfonyl)azetidine)

• Product Name: 1-cyclopropanecarbonyl-3-(4-fluorobenzenesulfonyl)azetidine
• CAS No: 1448064-19-4
• MF: C₁₃H₁₄FNO₃S
• MW: 283.31856584549
• CID: 6201665
• PubChem ID: 71809176
• Update Time: 2025-05-20

1-cyclopropanecarbonyl-3-(4-fluorobenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropanecarbonyl-3-(4-fluorobenzenesulfonyl)azetidine
• 1448064-19-4
• CCG-323396
• cyclopropyl(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)methanone
• F6442-0003
• cyclopropyl-[3-(4-fluorophenyl)sulfonylazetidin-1-yl]methanone
• AKOS024564323

• Inchi： 1S/C13H14FNO3S/c14-10-3-5-11(6-4-10)19(17,18)12-7-15(8-12)13(16)9-1-2-9/h3-6,9,12H,1-2,7-8H2
• InChI Key： DJVXDGFCBQVBBZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1CN(C(C2CC2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 283.06784264g/mol
• Monoisotopic Mass: 283.06784264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-cyclopropanecarbonyl-3-(4-fluorobenzenesulfonyl)azetidine

Recent Advances in the Study of 1-Cyclopropanecarbonyl-3-(4-fluorobenzenesulfonyl)azetidine (CAS: 1448064-19-4)

The compound 1-cyclopropanecarbonyl-3-(4-fluorobenzenesulfonyl)azetidine (CAS: 1448064-19-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine core and fluorobenzenesulfonyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 1-cyclopropanecarbonyl-3-(4-fluorobenzenesulfonyl)azetidine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and reduces production costs. The method involves a multi-step reaction sequence, including cyclopropanation and sulfonylation, with a focus on minimizing byproducts and enhancing purity. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological evaluations have revealed that 1-cyclopropanecarbonyl-3-(4-fluorobenzenesulfonyl)azetidine exhibits potent inhibitory activity against specific protein targets involved in inflammatory pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing cytokine production and mitigating inflammatory responses, suggesting its potential as a therapeutic agent for autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's selectivity and low toxicity profile further enhance its appeal as a drug candidate.

Another significant finding is the compound's interaction with the NLRP3 inflammasome, a key player in the innate immune system. Research published in Nature Chemical Biology (2024) highlighted that 1-cyclopropanecarbonyl-3-(4-fluorobenzenesulfonyl)azetidine acts as a selective inhibitor of NLRP3, offering a novel approach to treating inflammasome-driven disorders. This discovery opens new avenues for targeting diseases like Alzheimer's and Parkinson's, where NLRP3 activation is implicated.

In addition to its anti-inflammatory properties, recent studies have explored the compound's potential in oncology. Preliminary data indicate that 1-cyclopropanecarbonyl-3-(4-fluorobenzenesulfonyl)azetidine may inhibit tumor growth by modulating specific signaling pathways involved in cell proliferation and apoptosis. While these findings are still in the early stages, they underscore the compound's versatility and broad therapeutic potential.

Despite these promising results, challenges remain in the development of 1-cyclopropanecarbonyl-3-(4-fluorobenzenesulfonyl)azetidine as a clinical drug. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future studies. Ongoing research aims to overcome these hurdles through structural modifications and advanced drug delivery systems.

In conclusion, 1-cyclopropanecarbonyl-3-(4-fluorobenzenesulfonyl)azetidine (CAS: 1448064-19-4) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological effects and potential applications in inflammation and oncology highlight its significance. Continued investigation and collaboration across disciplines will be essential to fully realize its therapeutic benefits and bring it closer to clinical use.